Cas no 2034301-84-1 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2034301-84-1
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5468894
• Update Time: 2025-07-17

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C17H15N3O4S/c21-25(22,13-3-4-15-12(10-13)5-9-24-15)20-11-14-17(19-7-6-18-14)16-2-1-8-23-16/h1-4,6-8,10,20H,5,9,11H2
• InChI Key： XMGFRILBWNIYNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCO2)(NCC1C(C2=CC=CO2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 357.07832714 g/mol
• Monoisotopic Mass: 357.07832714 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103
• Molecular Weight: 357.4

Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

Professional Introduction to N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034301-84-1)

N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

As a compound with the CAS number 2034301-84-1, N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex aromatic structure and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide incorporates several key features that contribute to its potential biological activity. The presence of a furan ring at the 3-position of the pyrazine moiety, combined with a benzofuran scaffold and a sulfonamide group, creates a diverse chemical profile that may interact with various biological targets. This structural complexity suggests that the compound could possess multiple modes of action, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their potential therapeutic applications. Heterocycles, such as those found in N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide, are known to exhibit a wide range of biological activities due to their ability to mimic natural biomolecules and interact with biological receptors. The specific arrangement of atoms in this compound's structure may facilitate interactions with enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that compounds with similar structural motifs have shown efficacy in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The sulfonamide group, in particular, is well-known for its pharmacological properties and has been incorporated into numerous drugs due to its ability to enhance binding affinity and metabolic stability.

The synthesis of N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring at the 3-position of the pyrazine moiety is particularly challenging due to the need for regioselective functionalization. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high yield and purity.

Recent advances in computational chemistry have also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-2,3-dihydro -1-benzofuran -5-sulfonamide may interact with target proteins and enzymes. These predictions can guide experimental design and help optimize the compound's pharmacological properties.

In vitro studies have begun to explore the biological activity of N-{[3-(furan - 2 - yl) pyrazin - 2 - yl) methyl] - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfonamide} , providing initial insights into its potential therapeutic effects. Preliminary results suggest that the compound exhibits inhibitory activity against certain enzymes associated with inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors as treatments for chronic inflammatory diseases.

The benzofuran scaffold in this compound's structure is particularly noteworthy due to its presence in numerous bioactive natural products. Benzofurans are known for their ability to modulate various biological processes, including cell proliferation and neurotransmitter release. By incorporating this motif into N-{[3-(furan - 2 - yl) pyrazin - 2 - yl) methyl] - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfonamide} , researchers aim to harness these properties for therapeutic benefit.

The sulfonamide group at the 5-position of the benzofuran ring adds another layer of complexity to this compound's structure. Sulfonamides are well-established pharmacophores that have been successfully used in drugs targeting bacterial infections, diabetes, and cancer. The presence of this group in N-{[3-(furan - 2 - yl) pyrazin - 2 - yl) methyl] - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfonamide} may contribute to its stability and bioavailability while enhancing its interaction with biological targets.

Future research on N-{[3-(fura n – 2 – yl ) pyrazi n – 2 – yl ) methyl ] – 2 , 3 – dihydro – 1 – benzofura n – 5 – sul fonam ide} will focus on optimizing its pharmacological properties through structural modifications and exploring new synthetic routes. Additionally, preclinical studies will be conducted to evaluate its safety profile and efficacy in animal models before moving on to human clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental biological processes and developing new chemical probes for drug discovery. As our understanding of molecular interactions continues to grow, compounds like N-{[3-(fura n – 2 – yl ) pyrazi n – 2 – yl ) methyl ] – 2 , 3 – dihydro – 1 – benzofura n –5– sul fonam ide} will play an increasingly important role in advancing medical science.